2,2,2-Trifluoro-n-(2-formylphenyl)acetamide

• CAS RN: 6203-15-2
• Molecular Formula: C9H6F3NO2
• Molecular Weight: 217.14 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-(2-formylphenyl)acetamide
• InChI: InChI=1S/C9H6F3NO2/c10-9(11,12)8(15)13-7-4-2-1-3-6(7)5-14/h1-5H,(H,13,15)
• InChI Key: IPHYFOUFLQMDIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=O)NC(=O)C(F)(F)F

Description

2,2,2-Trifluoro-n-(2-formylphenyl)acetamide is a useful research compound. Its molecular formula is C9H6F3NO2 and its molecular weight is 217.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compounds of the invention in which R1 is alkyl may be prepared from the 8-propenyl-7-trifluoroacetamido-4-oxo-4H-chromene-2-carboxylic acid ethyl ester described above in accordance with Scheme II. The rearranged olefin (5) is treated with osmium tetroxide and sodium periodate to give the o-trifluoroacetamidobenzaldehyde (8). Condensation with the appropriate triphenylphosphorylidene ketone under Wittig conditions gives the o-trifluoroacetamidostyryl ketone (9), which upon treatment with acid cyclizes to give the 5-oxa-1-aza-phenanthrene ring system of the title compounds (10). Reduction, re-aromatization and tosylation as above gives the 7,8-dihydro-6H-5-oxa-1-aza-phenanthren-6-methyltosylate. Replacement of the tosylate with the appropriately substituted azaheterocycle as above gives the title compounds of the invention. Substitution of trimethyl phosphonoacetate for the triphenylphosphorylidene ketone in the Wittig procedure above, followed by cyclization in acid gives the compounds of the invention in which R1 is hydroxy. Alkylation of this hydroxy derivative by a suitable alkyl halide or tosylate in the presence of base gives the compounds of the invention in which R1 is alkoxy. Treatment of the hydroxy derivative with an inorganic acid chloride such as phosphoryl chloride or bromide gives the compounds of the invention in which R1 is halo. Substitution of diethyl cyanomethylphosphonate for the triphenylphosphorylidene ketone in the Wittig procedure above, followed by cyclization in acid gives the compounds of the invention in which R1 is amino.